Cas no 42553-65-1 (Crocin)

Crocin (crocin I) is a kind of nutritional health care product, which is the main component isolated from the stigma of Crocus sativus. It has huge pharmacological effects such as anti-inflammatory, anti-cancer, antidepressant and anticonvulsant

Crocin structure

Product Name:Crocin

CAS No:42553-65-1

Molecular Formula:C₄₄H₆₄O₂₄

Molecular Weight:976.9646

MDL:MFCD11044877

CID:55585

PubChem ID:24850428

Crocin Properties

Names and Identifiers

- Crocin
- BETA-D-GLUCOPYRANOSE, 6-O-BETA-D-GLUCOPYRANOSYL-, 1,1'-[(2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-TETRAMETHYL-2,4,6,8,10,12,14-HEXADECAHEPTAENEDIOATE]
- B-D-GLUCOPYRANOSE, 6-O-BETA-D-GLUCOPYRANOSYL-, 1,1'-[(ALL-E)-2,6,11,15-TETRAMETHYL-2,4,6,8,10,12,14-HEXADECAHEPTAENEDIOATE]
- GARDENIN
- CROCETIN BIS(GENTIOBIOSYL) ESTER
- CROCETIN DIGENTIOBIOSYL ESTER
- CROCIN GARDENIA FRUIT EXTRACT
- ALPHA-CROCIN
- Crocin (Gardenia Fruits Extract)
- Crocin I
- CROCIN(AS)
- CROCIN(RG)
- Crocetin digentiobiose ester
- Crocetin Digentiobiosyl Ester (Gardenia Fruits Extract)
- α-Crocin
- Crocetin digentibiose ester
- Gardenia Yellow
- Crocin 1
- Crocine
- crocin-1
- all-trans-Crocetin di-beta-D-gentiobiosyl ester
- 877GWI46C2
- Crocin-I
- Crocin A
- Bis(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl) 8,8'-diapo-psi,psi-carotenedioate
- Saffron
- crocetin di-gentiobiose ester
- beta-D-Glucopyranose, 6-O-beta-D-glu
- CCG-270600
- S4758
- Q-100473
- MFCD11044877
- 42553-65-1
- AKOS025311578
- bis[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl] (2E,4E,6E,8E,10Z,12E,14Z)-2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioate
- AKOS040757681
- Natural red 1
- crocetin di-beta-D-gentiobiose ester
- ?-Crocin
- Crocetin; (all-E)-form, [β-D-Glucopyranosyl-(1->6)-β-D-glucopyranosyl] diester
- crocetin digentiobioside
- Natural yellow 19
- C.I. 75100
- trans-crocetin bis(beta-D-gentiobiosyl) ester
- bis(beta-D-gentiobiosyl) crocetin
- Natural yellow 6
- Crocin 4
- +Expand
- MDL： MFCD11044877
- InChIKey： SEBIKDIMAPSUBY-RTJKDTQDSA-N
- Inchi： 1S/C44H64O24/c1-19(11-7-13-21(3)39(59)67-43-37(57)33(53)29(49)25(65-43)17-61-41-35(55)31(51)27(47)23(15-45)63-41)9-5-6-10-20(2)12-8-14-22(4)40(60)68-44-38(58)34(54)30(50)26(66-44)18-62-42-36(56)32(52)28(48)24(16-46)64-42/h5-14,23-38,41-58H,15-18H2,1-4H3/b6-5+,11-7+,12-8+,19-9+,20-10+,21-13+,22-14+/t23-,24-,25-,26-,27-,28-,29-,30-,31+,32+,33+,34+,35-,36-,37-,38-,41-,42-,43+,44+/m1/s1
- SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]([H])([C@]1([H])OC([H])([H])[C@]1([H])[C@]([H])([C@@]([H])([C@]([H])([C@]([H])(OC(/C(=C(\[H])/C(/[H])=C(\[H])/C(=C(\[H])/C(/[H])=C(\[H])/C(/[H])=C(\C([H])([H])[H])/C(/[H])=C(\[H])/C(/[H])=C(\C([H])([H])[H])/C(=O)O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[C@@]3([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O3)O[H])O[H])O[H])O2)O[H])O[H])O[H])/C([H])([H])[H])/C([H])([H])[H])=O)O1)O[H])O[H])O[H])O[H])O[H])O[H]
- BRN： 6473367

Computed Properties

Exact Mass: 976.378753g/mol
Surface Charge: 0
XLogP3: -2.5
Hydrogen Bond Donor Count: 14
Hydrogen Bond Acceptor Count: 24
Rotatable Bond Count: 20
Monoisotopic Mass: 976.378753g/mol
Monoisotopic Mass: 976.378753g/mol
Topological Polar Surface Area: 391Å²
Heavy Atom Count: 68
Complexity: 1730
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 20
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 7
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 977.0

Experimental Properties

Stability Shelf Life: The kinetics of crocin and picrocrocin in whole and ground samples of saffron stored at different temperatures and relative humidities were studied. First-order kinetics were observed for crocin and second-order for picrocrocin. There was no deterioration of the samples stored at -17 °C or at 0 °C, the ideal storage conditions. A reduction in the relative humidity had a greater effect on stability than a decrease in temperature. Conditions that favor stability for picrocrocin also favor the stability of its aroma.
LogP: -5.22520
PSA: 391.20000
Merck: 2589
Boiling Point: 1174.7°C at 760 mmHg
Melting Point: 186° (effervescence)
Solubility: Freely soluble in hot water, giving an orange-colored solution /Di-gentiobiose ester/
Color/Form: Powder
Solubility: It is soluble in water to form a transparent yellow solution, soluble in ethanol and propylene glycol, insoluble in oil.
Density: 1.4800

Crocin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BY8A-25g	CROCIN	42553-65-1		25g	$166.00	2024-05-02
A2B Chem LLC	AF56778-5mg	CROCIN	42553-65-1	99%	5mg	$40.00
Aaron	AR00BYGM-100mg	CROCIN	42553-65-1	98%	100mg	$45.00
abcr	AB140266-25 g	Crocin (gardenia fruit extract); .	42553-65-1		25 g	€135.20	2023-07-20
Ambeed	A552807-250mg	(2E,4E,6E,8E,10E,12E,14E)-Bis((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl) 2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioate	42553-65-1	98%	250mg	$108.0	2024-07-19
ChemFaces	CFN90227-20mg	Crocin	42553-65-1	>=98%	20mg	$70
ChemScence	CS-0009714-5mg	Crocin	42553-65-1	99.41%	5mg	$50.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0406-20mg	Crocin I	42553-65-1	98%	20mg	$40	2023-09-20
ChromaDex Standards	ASB-00003886-010-10mg	CROCIN	42553-65-1	%	10mg	$240.00
Cooke Chemical	A6986258-1ml	α-Crocin	42553-65-1	10mMinDMSO	1ml	RMB 559.20	2023-09-07

Crocin Synthesis

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SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

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Crocin Related Literature

1. Ferromagnetic coupling by diamagnetic metal cation coordination: magnetism and structure of the alkali-metal salts of nitroxide carboxylates

Chem. Commun., 1996, 2119-2120
2. Quantitative diffusion and swelling kinetic measurements using large-angle interferometric refractometry†

John E. Saunders,Hao Chen,Chris Brauer,McGregor Clayton,Weijian Chen,Jack A. Barnes,Hans-Peter Loock Soft Matter, 2015,11, 8746-8757
3. Dietary nucleotides supplementation during the suckling period improves the antioxidative ability of neonates with intrauterine growth retardation when using a pig model†

RSC Adv., 2018,8, 16152-16160
4. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†

Bayaraa Sukhbaatar,Bongyoung Yoo,Jae-Hong Lim RSC Adv., 2021,11, 5118-5127
5. Analysis of the Raman spectra of Ca2+-dipicolinic acid alone and in the bacterial spore core in both aqueous and dehydrated environments

Lingbo Kong,Peter Setlow,Yong-qing Li Analyst, 2012,137, 3683-3689
6. Synthesis and optical–electrochemical gas sensing applications of Ni-doped LiFePO4 nano-particles†

N. Patima,Y. Abliz,I. Kiminori New J. Chem., 2016,40, 295-301
7. Effects of geminal methyl groups on the tunnelling rates in the ring opening of cyclopropylcarbinyl radical at cryogenic temperature†‡

Xue Zhang,David A. Hrovat,Ayan Datta,Weston Thatcher Borden Org. Biomol. Chem., 2011,9, 3142-3145
8. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†

Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
9. Glucoraphaninhydrolysis by microbiota in the rat cecum results in sulforaphane absorption

Ren-Hau Lai Food Funct., 2010,1, 161-166
10. An evaluation of coating materials used on piezoelectric crystals for the determination of dimethylsulfide (DMS) and its oxidation products in liquefied petroleum gas (LPG)

Anal. Proc., 1994,31, 67-68

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